N-Stearoylsphingosine

Description

N-Stearoylsphingosine is categorized as a long-chain ceramide, a type of organic compound . Ceramides of this nature feature a long-chain fatty acid . Chemically, N-Stearoylsphingosine is also known as N-[(4E)-1,3-dihydroxyoctadec-4-en-2-yl]octadecanamide, with the molecular formula C36H71NO3 . It is considered an essentially neutral compound based on its pKa value .

A related compound is 1-(3-O-sulfo-beta-D-galactosyl)-N-stearoylsphingosine, which is a N-acyl-beta-D-galactosylsphingosine that has a sulfo group at the 3-position on the galactose ring and stearoyl as the N-acyl group . Another similar compound is N-(octadecanoyl)-sphing-4-enine-1-phosphocholine, also known as N-stearoylsphingosine-1-phosphocholine, which is a sphingomyelin d18:1 with stearoyl specified as the ceramide N-acyl group .

• CAS No.: 2304-81-6
• Product Name: N-Stearoylsphingosine
• Molecular Formula: C36H71NO3
• Molecular Weight: 566 g/mol
• IUPAC Name: N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]octadecanamide
• Standard InChI: InChI=1S/C36H71NO3/c1-3-5-7-9-11-13-15-17-18-20-22-24-26-28-30-32-36(40)37-34(33-38)35(39)31-29-27-25-23-21-19-16-14-12-10-8-6-4-2/h29,31,34-35,38-39H,3-28,30,32-33H2,1-2H3,(H,37,40)/b31-29+/t34-,35+/m0/s1
• Standard InChIKey: VODZWWMEJITOND-NXCSZAMKSA-N
• SMILES: CCCCCCCCCCCCCCCCCC(=O)NC(CO)C(C=CCCCCCCCCCCCCC)O
• Canonical SMILES: CCCCCCCCCCCCCCCCCC(=O)NC(CO)C(C=CCCCCCCCCCCCCC)O
• Appearance: Unit:10 mgSolvent:nonePurity:98+%Physical solid
• Synonyms: N-[(1S,2R,3E)-2-Hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]octadecanamide; D-erythro-1,3-Dihydroxy-2-octadecanoylamido-trans-4-octadecene; N-Stearoyl-_x000B_C18-sphingosine; N-Stearoyl-D-erythro-sphingosine; N-Stearoyl-D-sphingosine; N-Stearoylsphingenine
• Reference: 1. S. Koybasi et al. “Defects in Cell Growth Regulation by C18:0-Ceramide and Longevity Assurance Gene 1 in Human Head and Neck Squamous CellCarcinomas” Journal of Biological Chemistry, Vol. 279(43) pp. 44311-44319, 20042. J. M. Hauser, B. M. Buehrer, and R. M. Bell “Role of ceramide in mitogenesis induced by exogenous sphingoid bases.” Journal of Biological ChemistryVol. 269 pp. 6803, 19943. N. S. Radin, “Killing tumours by ceramide-induced apoptosis: a critique of available drugs” Biochemical Journal, Vol. 371 pp. 243-256, 20034. N. S. Radin, “Designing anticancer drugs via the achilles heel: ceramide, allylic ketones, and mitochondria” Bioorganic and Medicinal Chemistry, Vol.11(10) pp. 2123-2142, 2003
• PubChem Compound: 5283565
• Last Modified: Sep 14 2023